Cas no 89976-74-9 (1,2-Benzisoxazol-3-amine,7-methoxy-)

1,2-Benzisoxazol-3-amine,7-methoxy- structure
89976-74-9 structure
Product Name:1,2-Benzisoxazol-3-amine,7-methoxy-
CAS No:89976-74-9
MF:C8H8N2O2
MW:164.161321640015
CID:712605
PubChem ID:86249800
Update Time:2025-04-19

1,2-Benzisoxazol-3-amine,7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-3-amine,7-methoxy-
    • 1,2-Benzisoxazol-3-amine,7-methoxy-(9CI)
    • 7-Methoxybenzo[d]isoxazol-3-amine
    • 7-METHOXY-1,2-BENZOXAZOL-3-AMINE
    • 89976-74-9
    • Inchi: 1S/C8H8N2O2/c1-11-6-4-2-3-5-7(6)12-10-8(5)9/h2-4H,1H3,(H2,9,10)
    • InChI Key: CQJRXNBUSWDEGB-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C(N)=N1)OC

Computed Properties

  • Exact Mass: 164.058577502g/mol
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.3Ų
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